Cas no 443329-56-4 (N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• CAS No: 443329-56-4
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 5849890
• PubChem ID: 4130089
• Update Time: 2025-07-17

N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-5-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(2,3-dimethylphenyl)-2,3-dihydro-5-oxo-
• SR-01000544072-1
• AKOS024582737
• N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2,3-dimethylphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SR-01000544072
• Oprea1_301866
• F0550-0094
• AB00668383-01
• N-(2,3-dimethylphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 443329-56-4

• Inchi： 1S/C15H15N3O2S/c1-9-4-3-5-12(10(9)2)17-13(19)11-8-16-15-18(14(11)20)6-7-21-15/h3-5,8H,6-7H2,1-2H3,(H,17,19)
• InChI Key： YZJRYKIGPHRQIF-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=CC(C)=C1C)=O)=CN=2

Computed Properties

• Exact Mass: 301.08849790g/mol
• Monoisotopic Mass: 301.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

Professional Introduction to N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 443329-56-4)

N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 443329-56-4) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[3,2-a]pyrimidine class, a scaffold that has been extensively studied for its potential biological activities. The structural features of this molecule, particularly the presence of a dimethylphenyl group and a carboxamide moiety, contribute to its unique chemical properties and biological relevance.

The significance of N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide lies in its potential applications in drug discovery and development. Recent advancements in chemical biology have highlighted the importance of thiazolo[3,2-a]pyrimidine derivatives as scaffolds for novel therapeutic agents. These compounds have demonstrated promising activities against various targets, including enzymes and receptors involved in critical biological pathways.

In particular, the 5-oxo and carboxamide functional groups in this molecule contribute to its reactivity and interaction with biological targets. The dimethylphenyl group enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and cellular uptake. These structural attributes make N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide a valuable candidate for further investigation in medicinal chemistry.

The compound's potential biological activity has been explored in several preclinical studies. Researchers have focused on its interaction with enzymes such as kinases and phosphodiesterases, which are key players in various diseases. The thiazolo[3,2-a]pyrimidine core is known to exhibit inhibitory effects on these enzymes, making it a promising lead for developing small-molecule inhibitors.

Recent studies have also highlighted the importance of optimizing the substitution patterns on the thiazolo[3,2-a]pyrimidine scaffold to enhance binding affinity and selectivity. The presence of the 5-oxo group in N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide suggests that it may interact with biological targets through hydrogen bonding or other non-covalent interactions. This can be crucial for designing molecules with high affinity and low toxicity.

The synthesis of N-(2,3-dimethylphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

The compound's stability under various conditions is another important consideration in its development as a potential drug candidate. Studies have been conducted to evaluate its solubility、melting point、and decomposition behavior under different storage conditions. These studies are essential for understanding how the compound behaves in practical applications and for formulating stable pharmaceutical formulations.

In conclusion，N-(2， 8-dimethylphenyl） - 8 - oxo - 8 H ， 9 H ， 11 H [1 ， 8 ] thi az ol o [8 ， 7 - a ] py rim id ine - 6 - car box am ide（CAS No . 44443329 -56 -4 ）is a prom is ing com pound with poten tial bi o logical activ ity . Its unique structure ， par ticularly the pres ence of a dim ethyl phenyl gro up and a car box am ide moiety ， makes it a valuable cand idate for fur ther invest igation in pharma ceutical chemis try . Rec ent advanc em ents in re search sug gest that this com pound holds great promise as a lead mol ecule for deve lop ing no vel therapeut ic agen ts . p >